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Compound of Interest

Compound Name: Acetyllycoposerramine M

Cat. No.: B15586944 Get Quote

For Immediate Release

A novel Lycopodium alkaloid, Acetyllycoposerramine M, has been identified from the club

moss Lycopodium japonicum. This discovery contributes to the growing family of structurally

complex and biologically intriguing lycoposerramine alkaloids. This technical guide provides a

comprehensive overview of the discovery, origin, and initial characterization of

Acetyllycoposerramine M, tailored for researchers, scientists, and drug development

professionals.

Discovery and Origin
Acetyllycoposerramine M was first isolated and identified by a team of researchers led by Niu

Y.F. from the whole plant of Lycopodium japonicum[1][2][3]. This terrestrial, evergreen vascular

plant has a history of use in traditional medicine and is a known rich source of structurally

diverse alkaloids. The discovery of Acetyllycoposerramine M, alongside its likely precursors

lycoposerramine M and lycoposerramine M N-oxide, underscores the biosynthetic versatility of

this plant species.

The isolation of Acetyllycoposerramine M was part of a broader phytochemical investigation

into the constituents of Lycopodium japonicum, which yielded a total of nineteen alkaloids,

highlighting the chemical richness of this particular club moss. The identification of an

acetylated form of lycoposerramine M suggests potential enzymatic acetylation processes

within the plant's metabolic pathways.
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Physicochemical and Spectroscopic Data
While the primary literature provides a comprehensive list of compounds isolated, detailed

quantitative data for Acetyllycoposerramine M remains limited in publicly accessible

abstracts. The following table summarizes the key characteristics of this compound based on

available information. Further details are contained within the full publication by Niu et al.

(2015).

Property Data Reference

Compound Name Acetyllycoposerramine M [1][2][3]

Natural Source Lycopodium japonicum [1][2][3]

Compound Type Lycopodium Alkaloid [1][2][3]

Molecular Formula
Not explicitly stated in

abstracts

Molecular Weight
Not explicitly stated in

abstracts

¹H NMR Data
Not explicitly stated in

abstracts

¹³C NMR Data
Not explicitly stated in

abstracts

Mass Spectrometry Data
Not explicitly stated in

abstracts

Optical Rotation
Not explicitly stated in

abstracts

Experimental Protocols
The following section outlines the general experimental methodologies typically employed in

the isolation and characterization of Lycopodium alkaloids, based on the abstract of the

discovery paper and common practices in natural product chemistry. The precise details for

Acetyllycoposerramine M are located in the full research article.
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Extraction and Isolation
The isolation of Acetyllycoposerramine M from Lycopodium japonicum involved a multi-step

process designed to separate and purify the alkaloidal constituents of the plant.
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Figure 1: General workflow for the isolation of Acetyllycoposerramine M.
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Structure Elucidation
The chemical structure of Acetyllycoposerramine M was determined using a combination of

spectroscopic techniques. This approach allows for the unambiguous identification of the

molecular framework and the position of functional groups.
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Figure 2: Logical workflow for the structure elucidation of Acetyllycoposerramine M.

Biological Activity
The initial report on the isolation of Acetyllycoposerramine M did not specify its biological

activity in the available abstract. However, other compounds isolated from the same extract

were evaluated for their in vitro anti-inflammatory activity against lipopolysaccharide (LPS)-

induced nitric oxide (NO) release in RAW264.7 cells. This suggests that

Acetyllycoposerramine M may have also been screened for similar activities. Further

research is required to determine the specific biological profile of this novel alkaloid.
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Conclusion and Future Directions
The discovery of Acetyllycoposerramine M adds another piece to the complex puzzle of

Lycopodium alkaloid biosynthesis and diversity. As a newly identified natural product, it

presents numerous opportunities for future research. Key areas of investigation should include:

Full Structural Characterization: Obtaining and publishing the complete NMR and MS data to

allow for independent verification and further study.

Biological Screening: A comprehensive evaluation of Acetyllycoposerramine M's

bioactivity, including but not limited to its potential as an anti-inflammatory, neuroprotective,

or acetylcholinesterase inhibitory agent.

Mechanism of Action Studies: Should significant biological activity be identified, subsequent

studies to elucidate the underlying signaling pathways and molecular targets will be crucial.

Total Synthesis: The chemical synthesis of Acetyllycoposerramine M would not only

confirm its structure but also provide a means to produce larger quantities for extensive

biological testing and the generation of novel analogues.

The exploration of this new member of the lycoposerramine family holds promise for the

discovery of novel therapeutic leads and a deeper understanding of the chemical ecology of

Lycopodium species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling Acetyllycoposerramine M: A Technical Guide
to its Discovery and Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586944#acetyllycoposerramine-m-discovery-and-
origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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